N-(3,5-dimethylphenyl)-4-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-2-carboxamide

Specification

• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-4-oxo-2,3-dihydro-1H-pyrimido[1,2-a]benzimidazole-2-carboxamide
• Standard InChI: InChI=1S/C19H18N4O2/c1-11-7-12(2)9-13(8-11)20-18(25)15-10-17(24)23-16-6-4-3-5-14(16)21-19(23)22-15/h3-9,15H,10H2,1-2H3,(H,20,25)(H,21,22)
• Standard InChI Key: KFUMFPOBRRLPFU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)C2CC(=O)N3C4=CC=CC=C4N=C3N2)C
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2CC(=O)N3C4=CC=CC=C4N=C3N2)C

Introduction

Molecular Formula and Weight

The molecular formula for N-(3,5-dimethylphenyl)-4-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-2-carboxamide is not explicitly provided in the search results, but it can be inferred from similar compounds. Typically, such compounds have a molecular weight in the range of 300-400 g/mol, depending on the specific substituents.

Synonyms and Identifiers

While specific synonyms for this compound are not listed, related compounds often have multiple names based on their structural features. Identifiers such as PubChem CID, InChI, and InChIKey are crucial for precise identification but are not available for this exact compound in the search results.

Benzimidazole Derivatives

Benzimidazole derivatives are widely studied for their medicinal properties. For example, benzimidazole-oxadiazole hybrids have shown potential in medicinal chemistry due to their biological activities and structure-activity relationships.

Pyrimidine Derivatives

Pyrimidine derivatives, such as those containing carboxamide moieties, are explored for their anticancer and kinase inhibitory activities.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N-(3,4-dimethylphenyl)-4-oxo-3,10-dihydro-2H-pyrimido[1,2-a]benzimidazole-2-carboxamide	C19H18N4O2	334.4	Functionally related to alpha-amino acids
4-(4-(dimethylamino)phenyl)-N-(3,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	C22H26N4O2	378.5	Potential therapeutic applications
Benzimidazole-Oxadiazole Hybrids	Variable	Variable	Anticancer, diagnostic agents

This table highlights the diversity of biological activities and structural variations within related compounds, suggesting potential avenues for further investigation into N-(3,5-dimethylphenyl)-4-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-2-carboxamide.